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Compound of Interest

Compound Name: 2,2,4,5-Tetramethylhexane

Cat. No.: B103312

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 2,2,4,5-
Tetramethylhexane. The information herein is compiled from available data for 2,2,4,5-
Tetramethylhexane and its isomer, 2,2,5,5-Tetramethylhexane, due to the limited availability of
a specific Safety Data Sheet (SDS) for the former. Users should treat this chemical with the
care required for a flammable, volatile organic compound and consult with their institution's
safety officer for any specific concerns.

Physicochemical and Safety Data

The following table summarizes the known quantitative data for 2,2,4,5-Tetramethylhexane
and its relevant isomer.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b103312?utm_src=pdf-interest
https://www.benchchem.com/product/b103312?utm_src=pdf-body
https://www.benchchem.com/product/b103312?utm_src=pdf-body
https://www.benchchem.com/product/b103312?utm_src=pdf-body
https://www.benchchem.com/product/b103312?utm_src=pdf-body
https://www.benchchem.com/product/b103312?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Property Value Source
Chemical Formula CioH22 PubChem[1]
Molecular Weight 142.28 g/mol PubChem[1]
CAS Number 16747-42-5 PubChem[1]
Boiling Point Not available

Melting Point Not available

Flash Point Not available

Vapor Pressure Not available

L Not available. Assumed to be a
GHS Classification o
flammable liquid.

May cause skin and eye

irritation. May have anesthetic Haz-Map (for 2,2,5,5-
Hazards . o

effects (drowsiness, dizziness, Tetramethylhexane)[2]

and headache).

Experimental Protocols
General Handling Protocol

This protocol outlines the standard procedure for handling 2,2,4,5-Tetramethylhexane in a
laboratory setting.

1.1. Personal Protective Equipment (PPE):
» Eye Protection: Wear chemical safety goggles or a face shield.
» Hand Protection: Wear chemically resistant gloves (e.qg., nitrile).

o Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.

o Respiratory Protection: Use in a well-ventilated area or with a fume hood. If ventilation is
inadequate, a respirator may be necessary.
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1.2. Handling Procedure:

Ensure a chemical fume hood is operational and available.

e Don all required PPE before handling the chemical.

o Transport the chemical in a secondary container to the fume hood.

o Perform all work with 2,2,4,5-Tetramethylhexane inside the fume hood.
» Avoid inhalation of vapors and direct contact with skin and eyes.

o Keep the container tightly closed when not in use.

» After handling, wash hands thoroughly with soap and water.

Storage Protocol

Proper storage is crucial to maintain the integrity of 2,2,4,5-Tetramethylhexane and ensure a
safe laboratory environment.

2.1. Storage Conditions:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Keep away from sources of ignition, heat, and direct sunlight.

o Store separately from oxidizing agents and other incompatible materials.
2.2. Long-term Storage:

e For long-term storage, an explosion-proof refrigerator or a dedicated flammable storage
cabinet is recommended.

e Regularly inspect the container for any signs of leakage or damage.

Spill and Emergency Procedures
3.1. Small Spills:
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Eliminate all ignition sources.

Ventilate the area.

Wear appropriate PPE.

Absorb the spill with an inert material (e.g., vermiculite, sand, or earth).

Place the absorbent material in a sealed container for disposal.
3.2. Large Spills:

o Evacuate the area immediately.

o Contact the institution's emergency response team.

e Prevent the spill from entering drains or waterways.

3.3. First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[3][4]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. Seek medical attention if irritation persists.[3][4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek
medical attention.[3][4]

 Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[3][4]

Visual Workflow for Safe Handling and Storage
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Caption: Workflow for the safe handling and storage of 2,2,4,5-Tetramethylhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b103312?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_4_5-Tetramethylhexane
https://haz-map.com/Agents/14611
https://www.echemi.com/sds/2255-tetramethylhexane-pid_Seven6951.html
https://www.chemicalbook.com/msds/2-2-5-5-tetramethylhexane.pdf
https://www.benchchem.com/product/b103312#handling-and-storage-procedures-for-2-2-4-5-tetramethylhexane
https://www.benchchem.com/product/b103312#handling-and-storage-procedures-for-2-2-4-5-tetramethylhexane
https://www.benchchem.com/product/b103312#handling-and-storage-procedures-for-2-2-4-5-tetramethylhexane
https://www.benchchem.com/product/b103312#handling-and-storage-procedures-for-2-2-4-5-tetramethylhexane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b103312?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103312?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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